Cas no 851210-57-6 (N-(4-(1H-Indol-3-yl)thiazol-2-yl)-2-(methylthio)nicotinamide)

• Product Name: N-(4-(1H-Indol-3-yl)thiazol-2-yl)-2-(methylthio)nicotinamide
• CAS No: 851210-57-6
• MF: C₁₈H₁₄N₄OS₂
• MW: 366.459960460663
• CID: 6503456
• PubChem ID: 2463980
• Update Time: 2025-07-19

N-(4-(1H-Indol-3-yl)thiazol-2-yl)-2-(methylthio)nicotinamide Chemical and Physical Properties

Names and Identifiers

• AKOS034101921
• Z29651654
• N-[4-(1H-indol-3-yl)-1,3-thiazol-2-yl]-2-(methylsulfanyl)pyridine-3-carboxamide
• starbld0004646
• 851210-57-6
• EN300-26616845
• N-(4-(1H-Indol-3-yl)thiazol-2-yl)-2-(methylthio)nicotinamide

• Inchi： 1S/C18H14N4OS2/c1-24-17-12(6-4-8-19-17)16(23)22-18-21-15(10-25-18)13-9-20-14-7-3-2-5-11(13)14/h2-10,20H,1H3,(H,21,22,23)
• InChI Key： WJYJQBMGSGHNRK-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=CN=C2SC)=O)=NC(=C1)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 366.06090343g/mol
• Monoisotopic Mass: 366.06090343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on N-(4-(1H-Indol-3-yl)thiazol-2-yl)-2-(methylthio)nicotinamide

Comprehensive Analysis of N-(4-(1H-Indol-3-yl)thiazol-2-yl)-2-(methylthio)nicotinamide (CAS No. 851210-57-6): Structure, Applications, and Research Insights

The compound N-(4-(1H-Indol-3-yl)thiazol-2-yl)-2-(methylthio)nicotinamide (CAS No. 851210-57-6) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and biochemical research. This heterocyclic molecule combines an indole moiety with a thiazole ring and a nicotinamide derivative, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its kinase inhibition properties, which align with current trends in targeted cancer therapies and neurodegenerative disease research.

In the context of modern drug design, the methylthio group in this compound plays a critical role in modulating its bioactivity. Recent studies published in journals like Journal of Medicinal Chemistry highlight how such sulfur-containing groups can enhance blood-brain barrier permeability—a hot topic in CNS drug development. The indole-thiazole hybrid structure also shows promise in addressing drug resistance challenges, a pressing concern in antimicrobial and anticancer research.

The synthesis of CAS 851210-57-6 typically involves multi-step reactions including Hantzsch thiazole synthesis and amide coupling. Analytical techniques like HPLC purity analysis and LC-MS characterization are essential for quality control, reflecting the pharmaceutical industry's growing emphasis on QC/QA compliance. These procedures ensure the compound meets stringent standards for research use, particularly in high-throughput screening platforms.

From a therapeutic perspective, preliminary studies suggest interactions with tryptophan metabolism pathways, connecting it to current investigations into immune modulation and gut-brain axis research. The compound's logP value and hydrogen bonding capacity make it suitable for oral bioavailability studies, addressing the pharmaceutical industry's persistent challenge of improving drug absorption rates.

In material science applications, the π-conjugated system of this molecule shows potential for organic semiconductor development. This aligns with renewable energy trends, particularly in flexible electronics and bio-sensing devices. Researchers are exploring its photophysical properties through UV-Vis spectroscopy and fluorescence studies, which could lead to novel optoelectronic materials.

The safety profile of N-(4-(1H-Indol-3-yl)thiazol-2-yl)-2-(methylthio)nicotinamide has been evaluated through standard in vitro cytotoxicity assays, showing favorable results at pharmacological concentrations. However, as with all research chemicals, proper PPE protocols must be followed during handling. Recent guidelines from organizations like ACS emphasize the importance of green chemistry principles in its synthesis and disposal.

For researchers sourcing this compound, key considerations include storage conditions (typically -20°C under inert atmosphere) and solubility profiles (DMSO or DMF solutions are commonly used). The growing demand for high-purity research chemicals has led to improved supply chain transparency in the specialty chemicals market.

Future research directions may explore its potential as a fragment-based drug discovery scaffold or its role in proteolysis targeting chimera (PROTAC) development. The compound's structural flexibility allows for numerous derivatization opportunities, making it valuable for medicinal chemistry libraries. These applications position CAS 851210-57-6 as a molecule of continuing interest in both academic and industrial research settings.